Cas no 71048-42-5 (7-Benzyloxy-3,4-Dihydro-1h-Naphthalen-2-One)

7-Benzyloxy-3,4-Dihydro-1H-Naphthalen-2-One is a synthetic organic compound featuring a benzyl-protected hydroxyl group on a partially hydrogenated naphthalenone scaffold. This structure makes it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and fine chemicals. The benzyloxy group enhances solubility and reactivity, facilitating selective functionalization at the ketone or aromatic positions. Its stable dihydronaphthalenone core allows for further derivatization, including reductions or cross-coupling reactions. The compound is typically used in research settings for developing bioactive molecules, owing to its versatility in constructing complex heterocyclic systems. Proper handling under inert conditions is recommended due to potential sensitivity to oxidation.
7-Benzyloxy-3,4-Dihydro-1h-Naphthalen-2-One structure
71048-42-5 structure
Product Name:7-Benzyloxy-3,4-Dihydro-1h-Naphthalen-2-One
CAS No:71048-42-5
MF:C17H16O2
MW:252.307744979858
MDL:MFCD06739159
CID:839236
PubChem ID:23330776
Update Time:2025-06-08

7-Benzyloxy-3,4-Dihydro-1h-Naphthalen-2-One Chemical and Physical Properties

Names and Identifiers

    • 7-(benzyloxy)-3,4-dihydronaphthalen-2(1H)-one
    • 3,4-dihydro-7-(phenylmethoxy)-2(1H)-Naphthalenone
    • 7-BENZYLOXY-3,4-DIHYDRO-1H-NAPHTHALEN-2-ONE
    • 7-phenylmethoxy-3,4-dihydro-1H-naphthalen-2-one
    • 7-Benzyloxy-2-tetralone
    • DTXSID60632987
    • CS-0341056
    • 71048-42-5
    • SCHEMBL11449734
    • 7-(benzyloxy)-1,2,3,4-tetrahydronaphthalen-2-one
    • MFCD06739159
    • AKOS030255663
    • A837058
    • AB28739
    • 7-Benzyloxy-3,4-Dihydro-1h-Naphthalen-2-One
    • MDL: MFCD06739159
    • Inchi: 1S/C17H16O2/c18-16-8-6-14-7-9-17(11-15(14)10-16)19-12-13-4-2-1-3-5-13/h1-5,7,9,11H,6,8,10,12H2
    • InChI Key: AROAAKCRPZDOFE-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C1C=CC2=C(C=1)CC(CC2)=O

Computed Properties

  • Exact Mass: 252.11500
  • Monoisotopic Mass: 252.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3A^2
  • XLogP3: 3.1

Experimental Properties

  • Density: 1.16
  • Boiling Point: 430.1°C at 760 mmHg
  • Flash Point: 198.3°C
  • Refractive Index: 1.599
  • PSA: 26.30000
  • LogP: 3.32340

7-Benzyloxy-3,4-Dihydro-1h-Naphthalen-2-One Customs Data

  • HS CODE:2914509090
  • Customs Data:

    China Customs Code:

    2914509090

    Overview:

    2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

7-Benzyloxy-3,4-Dihydro-1h-Naphthalen-2-One Pricemore >>

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Additional information on 7-Benzyloxy-3,4-Dihydro-1h-Naphthalen-2-One

Research Briefing on 7-Benzyloxy-3,4-Dihydro-1h-Naphthalen-2-One (CAS: 71048-42-5): Recent Advances and Applications

7-Benzyloxy-3,4-Dihydro-1h-Naphthalen-2-One (CAS: 71048-42-5) is a synthetic organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications. The content is based on recent peer-reviewed publications and industry reports, ensuring the accuracy and relevance of the information presented.

Recent studies have highlighted the role of 7-Benzyloxy-3,4-Dihydro-1h-Naphthalen-2-One as a key intermediate in the synthesis of bioactive molecules, particularly in the development of anti-inflammatory and anticancer agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of novel COX-2 inhibitors, which showed promising results in preclinical models of inflammation. The compound's unique structural features, including the benzyloxy group and the dihydronaphthalenone core, contribute to its ability to interact with specific biological targets.

In addition to its role in anti-inflammatory drug development, 7-Benzyloxy-3,4-Dihydro-1h-Naphthalen-2-One has been investigated for its potential in oncology. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported that derivatives of this compound exhibited selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and prostate cancers. The researchers attributed this activity to the compound's ability to modulate key signaling pathways involved in cell proliferation and apoptosis.

The synthesis of 7-Benzyloxy-3,4-Dihydro-1h-Naphthalen-2-One has also seen advancements in recent years. A 2023 publication in Organic Process Research & Development described an optimized synthetic route that improved yield and reduced environmental impact. The new method employs greener solvents and catalysts, aligning with the growing emphasis on sustainable chemistry in pharmaceutical manufacturing. These improvements are expected to facilitate larger-scale production and further exploration of the compound's applications.

From a mechanistic perspective, computational studies have provided insights into the molecular interactions of 7-Benzyloxy-3,4-Dihydro-1h-Naphthalen-2-One with biological targets. Molecular docking simulations published in the Journal of Chemical Information and Modeling (2024) revealed favorable binding interactions with several protein targets, including kinases and nuclear receptors. These findings support the compound's potential as a scaffold for designing more potent and selective drug candidates.

Looking ahead, researchers are exploring the potential of 7-Benzyloxy-3,4-Dihydro-1h-Naphthalen-2-One in other therapeutic areas, such as neurodegenerative diseases and metabolic disorders. Preliminary data from ongoing studies suggest that structural modifications of the compound could yield derivatives with activity against targets relevant to these conditions. However, further validation through in vivo studies and clinical trials will be necessary to fully assess its therapeutic potential.

In conclusion, 7-Benzyloxy-3,4-Dihydro-1h-Naphthalen-2-One (CAS: 71048-42-5) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its diverse applications, ranging from anti-inflammatory agents to anticancer therapeutics, coupled with recent advancements in synthesis and mechanistic understanding, position it as a valuable scaffold for future drug discovery efforts. As research progresses, this compound may serve as the foundation for developing novel treatments addressing various unmet medical needs.

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